Cas no 51720-68-4 (Formamide, N-[2-(1H-imidazol-4-yl)ethyl]-)

Formamide, N-[2-(1H-imidazol-4-yl)ethyl]- structure
51720-68-4 structure
Product Name:Formamide, N-[2-(1H-imidazol-4-yl)ethyl]-
CAS No:51720-68-4
MF:C6H9N3O
MW:139.155160665512
CID:361590
PubChem ID:23223135
Update Time:2025-04-19

Formamide, N-[2-(1H-imidazol-4-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Formamide, N-[2-(1H-imidazol-4-yl)ethyl]-
    • N-[2-(1H-imidazol-5-yl)ethyl]formamide
    • AKOS006358686
    • SCHEMBL1998467
    • DTXSID10631304
    • 51720-68-4
    • N-(2-(1H-Imidazol-4-yl)ethyl)formamide
    • AKOS013534087
    • histamine-formaldehyde
    • Inchi: 1S/C6H9N3O/c10-5-7-2-1-6-3-8-4-9-6/h3-5H,1-2H2,(H,7,10)(H,8,9)
    • InChI Key: ASVICRPYPUCQCT-UHFFFAOYSA-N
    • SMILES: O=CNCCC1=CN=CN1

Computed Properties

  • Exact Mass: 139.07467
  • Monoisotopic Mass: 139.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 57.78
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